Cas no 1209961-54-5 (2-methoxy-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine)

• Product Name: 2-methoxy-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine
• CAS No: 1209961-54-5
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 6515422
• PubChem ID: 45540273
• Update Time: 2025-06-30

2-methoxy-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine
• AKOS024514703
• 2-methoxy-3-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine
• 1209961-54-5
• (4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(2-methoxypyridin-3-yl)methanone
• VU0648173-1
• (2-methoxypyridin-3-yl)-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• F5596-0269

• Inchi： 1S/C17H22N4O3/c1-11(2)14-19-20-15(24-14)12-6-9-21(10-7-12)17(22)13-5-4-8-18-16(13)23-3/h4-5,8,11-12H,6-7,9-10H2,1-3H3
• InChI Key： VSQYJAPERCOUCS-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(C(C2=CC=CN=C2OC)=O)CC1

Computed Properties

• Exact Mass: 330.169
• Monoisotopic Mass: 330.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-methoxy-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine

2-Methoxy-3-{4-5-(Propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine (CAS No. 1209961-54-5): An Overview of a Promising Compound in Medicinal Chemistry

2-Methoxy-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine (CAS No. 1209961-54-5) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a methoxy group, a piperidine ring, and an oxadiazole moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The methoxy group in the compound plays a crucial role in modulating its lipophilicity and enhancing its ability to cross biological membranes. This property is particularly important in drug design, as it can significantly influence the compound's pharmacokinetic profile. The piperidine ring, on the other hand, provides rigidity to the molecule, which can enhance its binding affinity to specific protein targets. The oxadiazole moiety is known for its ability to form hydrogen bonds and participate in π-stacking interactions, making it an attractive functional group for designing molecules with high selectivity and potency.

Recent studies have highlighted the potential of 2-methoxy-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively modulate the activity of certain enzymes involved in the pathogenesis of these conditions. For instance, it has been reported to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter critical for cognitive function.

In addition to its neuroprotective properties, 2-methoxy-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism by which this compound exerts its anticancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The structural complexity of 2-methoxy-3-{4-5-(propan-2-y l)-1,3,4 -oxadiazol -2 - ylpiperidine -1 -carbonyl}pyridine also makes it an interesting candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding modes and interactions with target proteins. These studies have provided valuable insights into the molecular mechanisms underlying its biological activities and have guided the rational design of more potent and selective analogs.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methoxy -3 -{ 4 -5 -( propan - 2 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylpiperidine - 1 - carbonyl }pyridine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. Further clinical studies are needed to confirm these findings and to explore its potential as a treatment for various diseases.

In conclusion, 2-methoxy -3 -{ 4 -5 -( propan - 2 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylpiperidine - 1 - carbonyl }pyridine (CAS No. 1209961-54-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted and clinical trials progress, this compound may prove to be a valuable addition to the arsenal of drugs used to treat neurodegenerative diseases and cancer.